Cas no 2223006-82-2 (5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester)

• Product Name: 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester
• CAS No: 2223006-82-2
• MF: C₁₆H₂₆BNO₃
• MW: 291.193544864655
• CID: 5142290
• Update Time: 2025-05-26

5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester
• Piperidine, 3-methyl-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furanyl]-

• Inchi： 1S/C16H26BNO3/c1-12-7-6-10-18(11-12)14-9-8-13(19-14)17-20-15(2,3)16(4,5)21-17/h8-9,12H,6-7,10-11H2,1-5H3
• InChI Key： LBHMQSOMWVUPBQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(B3OC(C)(C)C(C)(C)O3)O2)CCCC(C)C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±30.0 °C(Predicted)
• pka: 4.39±0.40(Predicted)

Additional information on 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester

5-(3-Methylpiperidin-1-yl)furan-2-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 2223006-82-2, commonly referred to as 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a furan ring, a boronic acid group, and a piperidine derivative. The combination of these functional groups makes it a versatile building block in modern organic chemistry.

5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biaryls and heterobiaryls, which are critical components in pharmaceuticals, agrochemicals, and advanced materials. The presence of the boronic acid group allows for efficient coupling with aryl halides under palladium catalysis, making this compound an essential intermediate in many synthetic routes.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic applications. Researchers have explored its role in constructing conjugated systems that exhibit unique electronic properties. For instance, the incorporation of 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester into polymer frameworks has shown promise for enhancing charge transport properties in organic semiconductors.

The synthesis of 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the furan ring, the introduction of the boronic acid group via pinacol coupling, and the substitution with the 3-methylpiperidine moiety. These steps often involve catalytic systems and protecting group strategies to ensure high yields and purity.

In terms of applications, this compound has found utility in drug discovery programs targeting various therapeutic areas. Its ability to participate in diverse coupling reactions enables the construction of complex molecular architectures that are otherwise challenging to synthesize. For example, it has been employed in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory activities.

From an environmental perspective, there is growing interest in developing sustainable synthetic routes for 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester. Researchers are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 5-(3-Methylpiperidin-1-yl)furan-2-boronic acid pinacol ester (CAS No. 2223006-82-2) stands as a pivotal compound in contemporary organic chemistry. Its structural features and reactivity make it indispensable for a wide range of applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in driving innovation in science and technology.